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Compound of Interest

Compound Name: 5,5'-Dehydrodivanillate

CAS No.: 2134-90-9

Cat. No.: B1216461 Get Quote

Part 1: Executive Summary
5,5'-Dehydrodivanillate (DDV), also known as divanillin, is a biphenyl dimer derived from the

oxidative coupling of vanillin. While ubiquitous in the structural backbone of lignin, its isolation

as a free monomer from plant tissue is paradoxically rare, occurring only in trace quantities in

cured vanilla pods (Vanilla planifolia).

For research and industrial applications, the "natural source" of DDV is effectively biomimetic

synthesis. By utilizing naturally occurring oxidoreductases (laccases or peroxidases) to

catalyze the dimerization of natural vanillin, researchers can access high-purity DDV via a

pathway identical to its biosynthesis in lignifying tissue. This guide details the natural

occurrence, biosynthetic mechanism, and a validated enzymatic protocol for producing DDV,

positioning it as a potent antioxidant and bio-based polymer precursor.
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Property Specification

IUPAC Name
6,6'-Dihydroxy-5,5'-dimethoxy-[1,1'-

biphenyl]-3,3'-dicarbaldehyde

CAS Number 2092-49-1

Molecular Formula C₁₆H₁₄O₆

Molecular Weight 302.28 g/mol

Solubility
Poor in water; Soluble in DMSO, hot ethanol,

and alkaline solutions (as phenolate).

Key Functional Groups
Phenolic -OH (x2), Methoxy -OCH₃ (x2),

Aldehyde -CHO (x2)

Part 3: Natural Occurrence & Biosynthesis
Botanical and Microbial Sources
Unlike vanillin, which accumulates in the vacuoles of Vanilla planifolia pods (up to 2-3% dry

weight), DDV is a transient intermediate or a minor side-product.

Vanilla Pods (Vanilla planifolia): DDV is present in trace amounts in cured vanilla beans. It

forms during the curing process (sweating) when endogenous peroxidases oxidize free

vanillin released from glucovanillin.

Lignin Degradation: DDV is a model compound for the 5-5' biphenyl linkages found in lignin.

It is released during the microbial degradation of lignin by white-rot fungi (e.g., Trametes

versicolor) or anaerobic rumen bacteria (e.g., Fusobacterium varium).

Enzymatic Biosynthesis Mechanism
Nature synthesizes DDV via a radical coupling mechanism. Oxidoreductase enzymes (Laccase

or Peroxidase) abstract a hydrogen atom from the phenolic hydroxyl group of vanillin,

generating a phenoxy radical. Two of these radicals spontaneously couple at the ortho (5,5')

position due to resonance stabilization, forming the C-C bond.
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Figure 1:Biosynthetic pathway of 5,5'-Dehydrodivanillate via oxidative radical coupling.[1]

Part 4: Technical Workflow – Biomimetic Production
Since extraction from vanilla beans yields insufficient quantities for study (<0.01%), the

standard "natural" source for researchers is enzymatic dimerization. This protocol uses

commercially available laccase (from Trametes versicolor) to convert natural vanillin into DDV

with high yield (>90%).

Reagents & Equipment
Substrate: Natural Vanillin (purity >99%).

Catalyst: Laccase (EC 1.10.3.2) from Trametes versicolor (Activity ≥ 10 U/mg).

Solvent: Acetate buffer (0.1 M, pH 5.0).

Oxygen Source: Ambient air (open vessel) or O₂ bubbling.

Equipment: Magnetic stirrer, filtration unit (Buchner funnel).

Experimental Protocol
Buffer Preparation: Prepare 100 mL of 0.1 M sodium acetate buffer adjusted to pH 5.0.

Substrate Dissolution: Dissolve 1.52 g (10 mmol) of vanillin in 15 mL of ethanol (to aid

solubility) and add to 85 mL of the acetate buffer. Note: The solution may be slightly cloudy;
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warming to 40°C helps.

Enzyme Initiation: Add 20 mg of Laccase enzyme powder.

Reaction: Stir the mixture vigorously at room temperature (25°C) in an open vessel to ensure

oxygenation. The solution will turn yellow/brown as the reaction proceeds.

Precipitation: DDV is significantly less soluble in water than vanillin. As the dimer forms, it will

spontaneously precipitate as a beige/white solid.

Termination: After 24 hours, stop the stirring.

Isolation: Filter the precipitate using a Buchner funnel. Wash the solid with cold water (3 x 20

mL) to remove unreacted vanillin and enzyme residues.

Drying: Dry the solid in a vacuum oven at 50°C for 4 hours.

Expected Yield: 85–95% conversion. Purity Verification: melting point (303–305°C) and ¹H-

NMR.
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Figure 2:Step-by-step workflow for the high-yield enzymatic synthesis of DDV.

Part 5: Analytical Verification
To validate the identity of the isolated DDV, use the following analytical markers.
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Method Characteristic Signal Interpretation

¹H-NMR (DMSO-d₆) δ 9.80 ppm (s, 2H) Aldehyde protons (-CHO).

δ 7.65 ppm (d, 2H) Aromatic protons (C2, C2').

δ 7.25 ppm (d, 2H) Aromatic protons (C6, C6').

δ 3.90 ppm (s, 6H) Methoxy protons (-OCH₃).

FT-IR 1670 cm⁻¹ C=O stretch (Aldehyde).

3200-3400 cm⁻¹ -OH stretch (Phenolic).

Melting Point 302°C - 305°C
Sharp melting point indicates

high purity.

Part 6: Applications & Pharmacological Potential
Antioxidant Activity
DDV exhibits superior antioxidant capacity compared to monomeric vanillin due to the

increased number of phenolic hydroxyl groups and the resonance stabilization of the biphenyl

structure.

Mechanism: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).

Potency: Studies indicate DDV has a lower IC₅₀ (higher potency) in DPPH radical

scavenging assays compared to vanillin.

Polymer Precursor
DDV is a critical "green" monomer. Its difunctionality (two aldehyde groups, two hydroxyl

groups) makes it an ideal candidate for:

Schiff Base Polymers: Reaction with diamines to form polyazomethines (semiconducting

properties).

Epoxy Resins: Bio-based alternatives to Bisphenol A (BPA).
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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